Cas no 2172602-88-7 (4-(2,2-difluoropropyl)oxane-4-carbaldehyde)

• Product Name: 4-(2,2-difluoropropyl)oxane-4-carbaldehyde
• CAS No: 2172602-88-7
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 6304043
• PubChem ID: 165604561
• Update Time: 2025-05-20

4-(2,2-difluoropropyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoropropyl)oxane-4-carbaldehyde
• 2172602-88-7
• EN300-1619336

• Inchi： 1S/C9H14F2O2/c1-8(10,11)6-9(7-12)2-4-13-5-3-9/h7H,2-6H2,1H3
• InChI Key： MNLUEDYETKLSBU-UHFFFAOYSA-N
• SMILES： FC(C)(CC1(C=O)CCOCC1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2,2-difluoropropyl)oxane-4-carbaldehyde

Introduction to 4-(2,2-difluoropropyl)oxane-4-carbaldehyde (CAS No. 2172602-88-7) and Its Emerging Applications in Chemical Biology

4-(2,2-difluoropropyl)oxane-4-carbaldehyde, identified by the CAS number 2172602-88-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a carbon atom. The substitution pattern, particularly the 2,2-difluoropropyl side chain and the oxane ring, imparts distinct electronic and steric properties that make it a valuable scaffold for medicinal chemistry and synthetic applications.

The oxane ring, a five-membered ether-like structure, enhances the compound's rigidity and stability, which is often desirable in drug design to improve binding affinity and metabolic resistance. The difluoropropyl moiety introduces electron-withdrawing effects through the fluorine atoms, influencing the reactivity and electronic distribution of the molecule. These structural attributes have positioned 4-(2,2-difluoropropyl)oxane-4-carbaldehyde as a promising candidate for further exploration in various biochemical pathways.

In recent years, there has been growing interest in aldehydes as bioactive molecules due to their ability to participate in diverse chemical reactions, including condensation reactions with nucleophiles, formation of Schiff bases, and oxidation processes. The formyl group in 4-(2,2-difluoropropyl)oxane-4-carbaldehyde serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This flexibility has made it an attractive building block for researchers aiming to develop novel pharmacophores.

One of the most compelling aspects of 4-(2,2-difluoropropyl)oxane-4-carbaldehyde is its potential application in the synthesis of bioactive molecules. Aldehydes are well-known for their role in generating Schiff bases, which are Schiff bases (imines) formed by the condensation of an aldehyde with an amine. These derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the difluoropropyl group into this framework may enhance the bioactivity and selectivity of resulting Schiff bases by modulating their electronic properties and steric environment.

Moreover, the oxane ring's presence can influence the conformational preferences of derived molecules, potentially improving their interaction with biological targets. This structural motif has been exploited in various drug candidates to enhance solubility and reduce toxicity while maintaining high efficacy. The combination of these features makes 4-(2,2-difluoropropyl)oxane-4-carbaldehyde a compelling candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The introduction of fluorine atoms into organic molecules often leads to enhanced binding affinity and resistance to enzymatic degradation. In the case of 4-(2,2-difluoropropyl)oxane-4-carbaldehyde, the two fluorine atoms in the side chain are expected to contribute to these desirable effects, making it a valuable scaffold for drug development.

The compound's potential extends beyond simple functionalization; it can serve as a precursor for more complex molecules through various synthetic pathways. For instance, it can undergo reduction to form primary alcohols or further oxidation to carboxylic acids, providing multiple avenues for structural diversification. This versatility is particularly useful in high-throughput screening programs where rapid access to structurally diverse libraries is essential.

In academic research circles, 4-(2,2-difluoropropyl)oxane-4-carbaldehyde has been employed in studies aimed at understanding reaction mechanisms involving aldehydes. Its unique structure allows researchers to probe how steric and electronic effects influence reaction outcomes. Such insights are crucial for designing more efficient synthetic routes and predicting the behavior of related compounds. The compound's role in these studies underscores its significance as a model system for chemical biology investigations.

The pharmaceutical industry has also taken notice of compounds like 4-(2,2-difluoropropyl)oxane-4-carbaldehyde, recognizing its potential as an intermediate in drug discovery programs. Its ability to undergo selective functionalization makes it an ideal candidate for generating libraries of analogs with varying biological activities. Such libraries are instrumental in identifying lead compounds that can be further optimized into viable therapeutics.

From a synthetic chemistry perspective, 4-(2,2-difluoropropyl)oxane-4-carbaldehyde offers interesting challenges and opportunities. The presence of both reactive sites—the aldehyde group and the fluoro-substituted side chain—requires careful consideration during synthetic planning to ensure high yields and purity. However, its accessibility through well-established synthetic routes makes it a practical choice for researchers seeking a balance between complexity and feasibility.

The emerging field of fluorinated heterocycles has seen significant growth due to their applications in pharmaceuticals and materials science. Compounds like 4-(2,2-difluoropropyl)oxane-4-carbaldehyde exemplify this trend by integrating fluorine atoms into biologically relevant scaffolds. The oxane ring itself is known for its stability under various conditions while maintaining flexibility—a desirable property for biological targets that require dynamic interactions with ligands.

In conclusion, 4-( 2 , 2 - difluoro propyl ) oxane - 4 - carbaldehyde ( CAS No . 2172602 - 88 - 7 ) represents a fascinating compound with multifaceted applications in chemical biology . Its unique structural features , including the oxane ring , difluoropropyl side chain , and reactive aldehyde group , make it a valuable tool for medicinal chemists , synthetic organic chemists , and biologists alike . As research continues to uncover new applications for this compound , its significance is expected to grow further , solidifying its place as an important molecule in modern chemical biology .